Cas no 54720-14-8 (7-methyltetraphene-12-carboxylic acid)

• Product Name: 7-methyltetraphene-12-carboxylic acid
• CAS No: 54720-14-8
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 1590477
• PubChem ID: 148702
• Update Time: 2025-04-21

7-methyltetraphene-12-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyltetraphene-12-carboxylic acid
• 7-methylbenzo[a]anthracene-12-carboxylic acid
• 7-Methylbenz(a)anthracene-12-carboxylic acid
• DTXSID00203190
• 54720-14-8
• Benz(a)anthracene-12-carboxylic acid, 7-methyl-

• Inchi： 1S/C20H14O2/c1-12-14-7-4-5-9-17(14)19(20(21)22)18-15(12)11-10-13-6-2-3-8-16(13)18/h2-11H,1H3,(H,21,22)
• InChI Key： FVGOTACWJGRBDR-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C2=1)=O

Computed Properties

• Exact Mass: 286.09942
• Monoisotopic Mass: 286.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5.6

Experimental Properties

• Density: 1.297
• Boiling Point: 562.1°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.768
• PSA: 37.3